Cas no 401564-34-9 (4-Des((3-methyl-1-phenyl-1H-pyrazol-5-yl)-1-piperazinyl)-4-hydroxy-N-(tert-butyl formate) Teneligliptin)

• Product Name: 4-Des((3-methyl-1-phenyl-1H-pyrazol-5-yl)-1-piperazinyl)-4-hydroxy-N-(tert-butyl formate) Teneligliptin
• CAS No: 401564-34-9
• MF: C₁₃H₂₂N₂O₄S
• MW: 302.3898
• MDL: MFCD28386793
• CID: 4552745
• PubChem ID: 67507183
• Update Time: 2024-11-04

4-Des((3-methyl-1-phenyl-1H-pyrazol-5-yl)-1-piperazinyl)-4-hydroxy-N-(tert-butyl formate) Teneligliptin Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2S,4S)-4-hydroxy-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate
• CS-15177
• tert-Butyl(2S,4S)-4-hydroxy-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate
• SCHEMBL2709883
• 1-Pyrrolidinecarboxylic acid, 4-hydroxy-2-(3-thiazolidinylcarbonyl)-,1,1-dimethylethyl ester, (2S,4S)-
• BRA56434
• 4-Des((3-methyl-1-phenyl-1H-pyrazol-5-yl)-1-piperazinyl)-4-hydroxy-N-(tert-butyl formate) Teneligliptin
• CS-0010317
• tert-butyl (2S,4S)-4-hydroxy-2-(1,3-thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate
• AKOS037650685
• C13133
• 401564-34-9

• MDL： MFCD28386793
• Inchi： 1S/C13H22N2O4S/c1-13(2,3)19-12(18)15-7-9(16)6-10(15)11(17)14-4-5-20-8-14/h9-10,16H,4-8H2,1-3H3/t9-,10-/m0/s1
• InChI Key： CABJFRFFUZMDSS-UWVGGRQHSA-N
• SMILES： S1C([H])([H])C([H])([H])N(C1([H])[H])C([C@]1([H])C([H])([H])[C@@]([H])(C([H])([H])N1C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H])=O

Computed Properties

• Exact Mass: 302.13002836g/mol
• Monoisotopic Mass: 302.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4
• XLogP3: 0.7